2-Methoxyphenyl 3-methoxybenzoate
Description
2-Methoxyphenyl 3-methoxybenzoate is a benzoate ester featuring two methoxy substituents: one at the 3-position of the benzoic acid moiety and another at the 2-position of the phenyl ester group. This compound combines aromatic ester functionality with electron-donating methoxy groups, which influence its electronic properties, solubility, and reactivity.
Properties
Molecular Formula |
C15H14O4 |
|---|---|
Molecular Weight |
258.27 g/mol |
IUPAC Name |
(2-methoxyphenyl) 3-methoxybenzoate |
InChI |
InChI=1S/C15H14O4/c1-17-12-7-5-6-11(10-12)15(16)19-14-9-4-3-8-13(14)18-2/h3-10H,1-2H3 |
InChI Key |
WCBBOQQVSHJZHG-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC(=C1)C(=O)OC2=CC=CC=C2OC |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)OC2=CC=CC=C2OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Table: Key Properties of Selected Compounds
| Compound | Molecular Formula | Molecular Weight (g/mol) | Substituent Positions | Key Properties |
|---|---|---|---|---|
| 2-Methoxyphenyl 3-Methoxybenzoate | C₁₅H₁₄O₅ | 272.27 | Benzoate: 3-OCH₃; Ester: 2-OCH₃ | High lipophilicity, steric hindrance |
| Methyl 3-Methoxybenzoate (M3MOB) | C₉H₁₀O₃ | 178.17 | Benzoate: 3-OCH₃ | Volatile, used in substitution studies |
| Sodium 3-Methoxybenzoate | C₈H₇NaO₃ | 182.13 | Benzoate: 3-OCH₃ | Ionic, thermally stable up to 260°C |
| Methyl 3-Methoxy-2-(2-Methoxy-2-Oxoethoxy)benzoate | C₁₃H₁₆O₇ | 296.26 | Benzoate: 3-OCH₃, 2-OCH₂COOCH₃ | Enhanced solubility, complex synthesis |
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